Cas no 139389-30-3 (Cyclohexanol, 2-[4-(dimethylamino)phenyl]-, trans-)

• Product Name: Cyclohexanol, 2-[4-(dimethylamino)phenyl]-, trans-
• CAS No: 139389-30-3
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• MDL: MFCD06201068
• CID: 1279359
• Update Time: 2025-05-19

Cyclohexanol, 2-[4-(dimethylamino)phenyl]-, trans- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol, 2-[4-(dimethylamino)phenyl]-, trans-
• (1R,2S)-2-[4-(dimethylamino)phenyl]cyclohexan-1-ol

• MDL： MFCD06201068
• Inchi： 1S/C14H21NO/c1-15(2)12-9-7-11(8-10-12)13-5-3-4-6-14(13)16/h7-10,13-14,16H,3-6H2,1-2H3/t13-,14+/m0/s1
• InChI Key： ZXKTVAKRBCYSID-UONOGXRCSA-N
• SMILES： [C@@H]1(O)CCCC[C@H]1C1=CC=C(N(C)C)C=C1

Computed Properties

• Exact Mass: 219.16243
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 23.47

Additional information on Cyclohexanol, 2-[4-(dimethylamino)phenyl]-, trans-

Cyclohexanol, 2-[4-(dimethylamino)phenyl]-, trans- (CAS No. 139389-30-3): A Comprehensive Overview in Modern Chemical Research

The compound Cyclohexanol, 2-[4-(dimethylamino)phenyl]-, trans-, identified by its CAS number 139389-30-3, represents a significant molecule in the realm of pharmaceutical and chemical research. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in various scientific domains. The presence of a cyclohexanol moiety linked to a dimethylamino phenyl group via a trans configuration introduces distinct chemical properties that make it a subject of intense study.

In recent years, the pharmaceutical industry has seen a surge in the exploration of heterocyclic compounds, which often exhibit remarkable biological activities. The structure of Cyclohexanol, 2-[4-(dimethylamino)phenyl]-, trans- aligns well with this trend, as it combines the versatility of cyclohexanol with the bioactive potential of the dimethylamino phenyl group. This combination has led to its investigation as a potential intermediate in the synthesis of novel therapeutic agents.

One of the most compelling aspects of this compound is its role in medicinal chemistry. Researchers have been particularly interested in its ability to modulate biological pathways due to the presence of the dimethylamino group, which is known for its pharmacological properties. Studies have suggested that such modifications can enhance binding affinity and metabolic stability, making it an attractive candidate for drug development. The trans configuration of the molecule also contributes to its unique physicochemical properties, influencing solubility and interaction with biological targets.

The synthesis of Cyclohexanol, 2-[4-(dimethylamino)phenyl]-, trans- involves intricate organic transformations that highlight the skill and precision required in modern chemical synthesis. The process typically begins with the functionalization of cyclohexanol followed by the introduction of the dimethylamino phenyl group. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. These synthetic strategies not only demonstrate the compound's synthetic feasibility but also showcase the advancements in synthetic methodologies that are shaping contemporary chemical research.

Recent research has also explored the spectroscopic and analytical properties of this compound. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in elucidating its structure and confirming its identity. These analytical methods provide critical data that support further studies into its reactivity and potential applications. The high-resolution NMR spectra, for instance, offer detailed insights into the molecular environment and dynamics, which are essential for understanding how it interacts with other molecules.

The biological activity of Cyclohexanol, 2-[4-(dimethylamino)phenyl]-, trans- has been a focal point for many studies. Preclinical investigations have revealed promising results regarding its potential as an intermediate in the development of drugs targeting neurological disorders. The dimethylamino group's ability to cross the blood-brain barrier makes it particularly interesting for these applications. Additionally, its structural similarity to known bioactive compounds suggests that it may exhibit similar therapeutic effects while potentially offering new advantages due to its unique configuration.

In conclusion, Cyclohexanol, 2-[4-(dimethylamino)phenyl]-, trans- (CAS No. 139389-30-3) stands out as a compound with significant potential in pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further exploration. As chemical research continues to evolve, compounds like this one will undoubtedly play a crucial role in discovering new therapeutic agents and advancing our understanding of molecular interactions.